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Compound of Interest

Compound Name: Choline Bromide

Cat. No.: B1294331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of choline bromide, specifically focusing on its molecular formula and weight. The
information is presented in a clear and structured format to support research and development
activities.

Physicochemical Data

The essential molecular details of choline bromide are summarized in the table below. This
guantitative data is critical for experimental design, stoichiometric calculations, and analytical

characterization.
Parameter Value References
Molecular Formula C5H14BrNO [1112113114]
Molecular Weight 184.07 g/mol [L1[21131[4]15]
Alternate Molecular Formula C5H14NO.Br [5]
Alternate Molecular Weight 184.08 g/mol

Experimental Protocols
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The determination of the molecular formula and weight of choline bromide is achieved
through standard analytical chemistry techniques.

1. Elemental Analysis: This method is used to determine the empirical formula by quantifying
the percentage composition of each element (Carbon, Hydrogen, Bromine, Nitrogen, Oxygen)
in a pure sample of choline bromide.

2. Mass Spectrometry: High-resolution mass spectrometry (HRMS) provides a highly accurate
measurement of the mass-to-charge ratio of the molecular ion, which can be used to determine
the exact mass and confirm the molecular formula.

3. Titration: Argentometric titration can be employed to determine the purity of choline
bromide, which is essential for accurate molecular weight calculations.

Logical Relationship of Choline Bromide's
Molecular Components

The following diagram illustrates the constituent elements of choline bromide and their
contribution to its overall molecular weight.

Constituent Elements

Carbon (C) Hydrogen (H) Bromine (Br) Nitrogen (N) Oxygen (O)

Violecular Form

C5H14BrNO

Molecular Weight

184.07 g/mol
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Caption: Elemental composition and molecular weight of Choline Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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